Cas no 34970-81-5 (2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine)

• Product Name: 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine
• CAS No: 34970-81-5
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD24509485
• CID: 5224323
• PubChem ID: 66486610
• Update Time: 2025-07-15

2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,7-Ethano-2H-isoindole-2-ethanamine, 1,3,3a,4,7,7a-hexahydro-, (3aα,4α,7α,7aα)- (9CI)
• 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine

• MDL： MFCD24509485
• Inchi： 1S/C12H20N2/c13-5-6-14-7-11-9-1-2-10(4-3-9)12(11)8-14/h1-2,9-12H,3-8,13H2
• InChI Key： PFQABNXNXHQRIS-UHFFFAOYSA-N
• SMILES： C1C2C3CN(CCN)CC3C(C=C2)C1

Additional information on 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine

Professional Introduction to Compound with CAS No. 34970-81-5 and Product Name: 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine

The compound with the CAS number 34970-81-5 and the product name 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate tricyclic structure and azatricyclic moiety, has garnered attention for its potential applications in drug discovery and molecular medicine. The unique architecture of this compound, featuring a fused tricyclic system with an azacycloalkane ring, positions it as a versatile scaffold for designing novel bioactive molecules.

In recent years, the exploration of tricyclic compounds has been a focal point in medicinal chemistry due to their structural complexity and often enhanced biological activity. The presence of the azatricyclic core in 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine not only contributes to its stability but also introduces specific steric and electronic properties that can be exploited for therapeutic purposes. This compound’s framework is reminiscent of natural products and pharmacophores found in various therapeutic agents, suggesting its utility in developing next-generation drugs.

One of the most compelling aspects of this molecule is its potential as a precursor for synthesizing more complex derivatives. The tricyclic system provides a rigid scaffold that can be modified through various chemical transformations, allowing chemists to fine-tune its biological profile. For instance, functionalization at the azacycloalkane ring or the ethylamine moiety could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

Recent studies have highlighted the importance of azatricyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The structural motif of 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine aligns well with this trend, offering a promising platform for drug development. Researchers have been particularly interested in how the tricyclic core influences molecular interactions with biological receptors, which could lead to breakthroughs in treating various diseases.

The synthesis of 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-yl}ethan-1-amine represents a testament to the progress in synthetic organic chemistry methodologies. The construction of such complex cyclic systems requires meticulous planning and execution, often involving multi-step reactions that showcase the ingenuity of modern synthetic strategies. Advances in catalytic processes and asymmetric synthesis have made it feasible to produce these intricate molecules with high yields and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of 34970-81-5 make it an attractive candidate for designing novel materials with specific properties, such as enhanced stability or improved solubility profiles.

In conclusion, the compound identified by CAS number 34970-81-5 and named 2-{4-azatricyclo5.2.2.0,2,6undec-8-en-4-y}ethanamino exemplifies the innovative spirit driving modern chemical research. Its complex structure and versatile reactivity position it as a valuable tool for developing new therapeutics and advanced materials. As research continues to uncover new applications for tricyclic compounds like this one, we can expect further breakthroughs that will shape the future of molecular medicine.